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Compound of Interest

Compound Name: 3-(m-Tolyl)cyclopentanone

CAS No.: 769141-68-6

Cat. No.: B2635783

Get Quote

Executive Summary
3-(m-Tolyl)cyclopentanone is a functionalized cycloalkanone offering a bridge between

classic floral-jasminic notes and modern woody-amber aromachemicals.[1] Unlike its aliphatic

analogs (e.g., 3-methylcyclopentanone) which are volatile and ethereal, the addition of the

meta-tolyl moiety significantly lowers volatility and introduces substantivity.[1] This guide details

the molecule's physicochemical profile, synthesis via Rh-catalyzed conjugate addition, and

protocols for its incorporation into "White Flower" and "Modern Chypre" accords.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Specification

IUPAC Name 3-(3-Methylphenyl)cyclopentan-1-one

CAS Number 769141-68-6

Molecular Formula C₁₂H₁₄O

Molecular Weight 174.24 g/mol

Appearance Colorless to pale yellow viscous liquid

LogP (Predicted) ~3.2 (High substantivity)

Vapor Pressure Low (Base/Heart note character)

Odor Descriptors
Woody, Floral (Magnolia/Jasmine), Dry, slightly

Animalic/Phenolic nuances.[1]

Structural Logic (SAR)
The olfactory profile is dictated by the 3-aryl substitution on the cyclopentanone ring.[1]

Cyclopentanone Core: Provides the diffusive, lifting quality.

m-Tolyl Group: The meta-methyl substitution on the phenyl ring disrupts planarity less than

ortho but adds more volume than para, often resulting in "warmer" and "earthier" perception

compared to the sharper 3-phenylcyclopentanone analogs.[1]

Synthesis Protocol: Rhodium-Catalyzed Conjugate
Addition
Rationale: Traditional Grignard additions to enones often suffer from 1,2-addition byproducts.[1]

The Hayashi-Miyaura reaction (Rh-catalyzed) is selected for its high regioselectivity toward 1,4-

addition, ensuring high purity essential for fragrance ingredients.[1]

Reaction Scheme
The synthesis involves the addition of m-tolylboronic acid to 2-cyclopenten-1-one.[1]
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Figure 1: Rh-catalyzed synthesis pathway ensuring 1,4-regioselectivity.[1]

Step-by-Step Protocol
Reagent Prep: In a Schlenk flask, dissolve Rh(acac)(C₂H₄)₂ (3 mol%) and (R)-BINAP (3.3

mol%) in 1,4-dioxane under Argon. Stir for 5 min to generate the active chiral catalyst (if

enantioselectivity is desired) or use standard phosphine ligands for racemic synthesis.

Addition: Add m-tolylboronic acid (1.5 equiv) and 2-cyclopenten-1-one (1.0 equiv).

Solvent System: Add a 10:1 mixture of Dioxane/Water (water promotes the boron-to-rhodium

transmetallation).[1]

Reaction: Heat to 100°C for 6 hours. Monitor via TLC (Hexane:EtOAc 4:1) or GC-MS.[1]

Workup: Cool to RT. Dilute with ethyl acetate, wash with NaHCO₃ (sat) and brine. Dry over

MgSO₄.[1]

Purification: Flash column chromatography (Silica gel, 5-10% EtOAc in Hexanes).

Target Purity: >98% (GC) is required for olfactory evaluation to eliminate off-odors from

boronic acid residues.[1]

Olfactory Evaluation & Application Protocols
Protocol A: Dilution & Longevity Profiling
Before formulation, the raw material must be mapped for intensity and evaporation curve.
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Preparation: Prepare 1%, 5%, and 10% dilutions in Dipropylene Glycol (DPG) or Ethanol

(EtOH).

Blotter Test: Dip smelling strips 1cm into each solution.

Evaluation Intervals:

T=0 (Top): Check for solvent lift and initial impact (expect low impact).[1]

T=1 hr (Heart): Evaluate the "blooming" phase.[1][2] Look for floral/woody crossover.

T=24 hrs (Base): Assess substantivity.[1][3] The m-tolyl analog should remain perceptible

as a warm, dry wood note.

Protocol B: Accord Construction (The "Modern Chypre"
Test)
This protocol validates the ingredient's ability to modernize a classic structure by replacing

standard woody materials (like Vetiver or Patchouli) with 3-(m-Tolyl)cyclopentanone.[1]
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Ingredient Class
Standard
Component

Test Formulation
(Parts per 1000)

Role of 3-(m-
Tolyl)cyclopentano
ne

Citrus Top Bergamot Oil 200
Provides lift, but no

direct interaction.[1]

Floral Heart Rose Absolute 50

Bridge: The molecule

links Rose to the

woody base.[1]

New Molecule
3-(m-

Tolyl)cyclopentanone
80

Replaces Iso E

Super/Vetiver. Adds

diffusive floral-

woodiness.[1]

Mossy Base
Oakmoss (Low

Atranol)
20

Provides the Chypre

backbone.[1]

Musk Galaxolide 100 Fixative.[1]

Evaluation Logic:

Compare the Test Formulation against a control containing Iso E Super.

Success Criteria: The Test Formulation should exhibit a "redder," more floral woody

character compared to the "amber" character of Iso E Super.

Mechanism of Action: Olfactory Receptors
While specific receptor binding for this molecule is proprietary or understudied, structurally

similar aryl-cyclopentanones often interact with OR5AN1 (musk receptor) or specific floral

receptors triggered by jasmone-like motifs.[1]
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Figure 2: Predicted Structure-Odor Relationship (SOR) mechanism.[1]

Safety & Stability Considerations
Stability: The ketone functionality is stable in alcoholic perfumery and neutral pH bases

(lotions).[1]

Risk:[1] Avoid high pH (soaps) where aldol condensation or ring-opening might occur over

time, though aryl-substituted ketones are generally more robust than simple aliphatic

ones.[1]

Schiff Base Formation: Unlike aldehydes (e.g., Florhydral), this ketone is less reactive with

methyl anthranilate, making it a safer choice for orange-blossom accords where discoloration

is a concern.
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Disclaimer: This Application Note is for research and development purposes. All synthesis

should be conducted in a fume hood by trained personnel.[1] Olfactory evaluation should follow

IFRA guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2635783/docs#application-note-3-m-tolyl-
cyclopentanone-in-fragrance-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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